1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide

• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H15FN2O2S/c17-12-3-5-13(6-4-12)19-10-11(8-15(19)20)16(21)18-9-14-2-1-7-22-14/h1-7,11H,8-10H2,(H,18,21)
• InChI Key: HGQXZMXYWYAXKW-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCC3=CC=CS3

Description

1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide is a compound that has gained interest in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in the cells. This compound has been reported to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. It has also been reported to inhibit the replication of certain viruses and fungi by interfering with their nucleic acid synthesis.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide has been shown to have biochemical and physiological effects in various in vitro and in vivo studies. This compound has been reported to exhibit cytotoxicity towards cancer cells, with IC50 values ranging from 0.2 to 10 μM. It has also been shown to inhibit the growth of certain viruses, such as human cytomegalovirus and hepatitis C virus, with EC50 values ranging from 0.2 to 10 μM. In addition, this compound has been reported to exhibit antifungal activity against Candida albicans and Aspergillus fumigatus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs. This compound has been reported to exhibit various biological activities, and its derivatives can be synthesized and tested for their biological activities. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its biological activity.

Future Directions

There are several future directions for the research on 1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide. One direction is to optimize its biological activity by synthesizing and testing its derivatives. Another direction is to study its mechanism of action to understand its biochemical and physiological effects. In addition, this compound can be studied for its potential applications in other fields, such as material science and catalysis.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide has been reported in the literature using different methods. One such method involves the reaction of 4-fluorobenzaldehyde, thiophene-2-carboxaldehyde, and pyrrolidine-3-carboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP), in a suitable solvent, such as dichloromethane (DCM). The reaction mixture is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

1-(4-fluorophenyl)-5-oxo-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide has potential applications in various fields of scientific research. One of the main applications is in the field of medicinal chemistry, where this compound can be used as a lead compound for the development of new drugs. This compound has been reported to exhibit anticancer, antiviral, and antifungal activities, and its derivatives have been synthesized and tested for their biological activities.